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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: sec-Butyl acetate (IUPAC name: butan-2-yl acetate; CAS No: 105-46-4) is a
colorless, flammable liquid with a characteristic fruity odor.[1][2] As a versatile organic solvent,
it holds significant importance across various industrial and research applications. This guide
provides a detailed overview of its chemical and physical properties, synthesis methodologies,
key applications with a focus on the pharmaceutical sector, and its metabolic pathway.

Chemical and Physical Properties

sec-Butyl acetate is one of four isomers of butyl acetate, which also include n-butyl acetate,
isobutyl acetate, and tert-butyl acetate.[3] Its properties make it a valuable solvent in numerous
formulations. The key physicochemical data are summarized in the tables below for easy
reference and comparison.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name butan-2-yl acetate

CAS Number 105-46-4

Molecular Formula CeH1202

Molecular Weight 116.16 g/mol
Acetic acid, 1-methylpropyl ester; 2-Butyl

Synonyms acetate; Acetic acid, sec-butyl ester; sec-Butyl
ethanoate

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless liquid with a fruity odor

Boiling Point 111-112 °C

Melting Point -99 °C

Density 0.872 g/mL at 25 °C

Vapor Pressure

10 mmHg at 20 °C

Flash Point

16 °C (60.8 °F)

Solubility in Water

0.8 g/100 mL at 20 °C

Solubility in Organic Solvents

Soluble in alcohol, ether, and other common

organic solvents

Refractive Index (n20/D)

1.389

Synthesis of sec-Butyl Acetate

There are two primary industrial methods for the synthesis of sec-butyl acetate.
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» Fischer Esterification of sec-Butanol and Acetic Acid: This is a classic method involving the
acid-catalyzed reaction between sec-butanol and acetic acid. The reaction is reversible and
requires a catalyst, typically a strong acid like sulfuric acid, and often the removal of water to
drive the equilibrium towards the product.[4]

» Addition of Acetic Acid to n-Butene: A more modern and cost-effective industrial method
involves the direct addition of acetic acid to n-butene in the presence of an acidic catalyst.[5]
[6] This process often utilizes a fixed-bed reactor with a strong acidic cation exchange resin
as the catalyst.[5][6]

Experimental Protocols

1. lllustrative Laboratory Synthesis via Fischer Esterification:

While a specific detailed protocol for sec-butyl acetate was not available, the following is a
representative procedure adapted from the well-established synthesis of its isomer, n-butyl
acetate. This protocol illustrates the key steps in a Fischer esterification.

e Materials:
o sec-Butanol
o Glacial Acetic Acid
o Concentrated Sulfuric Acid (catalyst)
o Anhydrous Sodium Sulfate
o Saturated Sodium Bicarbonate solution

o Saturated Sodium Chloride solution

[¢]

Diethyl ether (for extraction)
e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
sec-butanol and a molar excess of glacial acetic acid.
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o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

o After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Wash the mixture sequentially with water, saturated sodium bicarbonate solution (to
neutralize the excess acid), and finally with saturated sodium chloride solution.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter to remove the drying agent and remove the solvent under reduced pressure.

[e]

The crude sec-butyl acetate can be further purified by fractional distillation.
2. Industrial Synthesis via n-Butene Addition (Conceptual Workflow):
This process is typically carried out in a continuous flow system.
e Reactants and Catalyst:

o n-Butene

o Acetic Acid

o Strong acidic cation exchange resin (catalyst)
e General Conditions:

o Temperature: 80-200 °C

o Pressure: 1.0-6.0 MPa

o Reactor: Fixed-bed reactor

o Workflow:
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o Afeed stream of n-butene and acetic acid is passed through a fixed-bed reactor
containing the acidic resin catalyst.

o The reaction mixture exiting the reactor contains sec-butyl acetate, unreacted starting
materials, and potential byproducts.

o The product stream is then subjected to a series of purification steps, typically involving
distillation, to separate the sec-butyl acetate from the other components. Unreacted
starting materials are often recycled back into the reactor.

Industrial Synthesis of sec-Butyl Acetate
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Caption: Industrial synthesis workflow for sec-butyl acetate.

Applications in Research and Drug Development

sec-Butyl acetate is a versatile solvent with numerous applications. For researchers and
professionals in drug development, its most relevant uses are as a solvent for organic
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synthesis and as an extraction solvent in the purification of natural products and
pharmaceuticals.

e Organic Synthesis: It serves as a reaction medium for various chemical transformations.

o Extraction Solvent: Due to its favorable solubility characteristics and moderate volatility, sec-
butyl acetate is employed as an extraction solvent in the pharmaceutical industry.[7] A
notable application is in the manufacturing and purification of antibiotics, such as penicillin,
where it is used to extract the active compound from the fermentation broth.[1] It is also used
in the production of hormones and vitamins.[7]

o Formulations: Its moderate evaporation rate and good skin permeability have led to its use
as a component to promote drug absorption in some topical formulations.[7]

o Replacement for Other Solvents: It is often considered a less toxic alternative to solvents like
toluene and xylene.[8]

Metabolism and Toxicology

Understanding the metabolic fate of solvents is crucial in drug development and toxicology.
Metabolic Pathway:

Upon absorption, sec-butyl acetate is rapidly hydrolyzed by esterases in the body into sec-
butanol and acetic acid.[1] Acetic acid enters the central metabolic pathways. sec-Butanol is
further metabolized, primarily in the liver, to methyl ethyl ketone (MEK), which is then excreted.

[1]
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Metabolic Pathway of sec-Butyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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